Cas no 874448-90-5 (21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyranuronosyl ester, (4E,15E)- (9CI))

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyranuronosyl ester, (4E,15E)- (9CI) structure
874448-90-5 structure
Product Name:21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyranuronosyl ester, (4E,15E)- (9CI)
CAS No:874448-90-5
MF:C39H44N4O12
MW:760.786271095276
CID:709689
PubChem ID:14407559
Update Time:2025-04-19

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyranuronosyl ester, (4E,15E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyranuronosyl ester, (4E,15E)- (9CI)
    • Bilirubin Acyl-β-D-glucuronide (Mixture of Monoglucuronides) Discontinued
    • (3R,4R,5R,6R)-6-[3-[2-[[3-(2-carboxyethyl)-5-[(E)-(5-hydroxy-3-me thyl-4-vinyl-pyrrol-2-ylidene)methyl]-4-methyl-2H-pyrrol-2-yl]met hyl]-5-[(Z)-(5-hydroxy-4-methyl-3-vinyl-pyrrol-2-ylidene)methyl]- 4-
    • 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, a8-b-D-glucopyra
    • BILIRUBIN ACYL-B-D-GLUCURONIDE (MIXTURE OF MONOGLUCURONIDES)
    • Bilirubin Acyl-b-D-glucuronide (Mixture of Monoglucuronides)
    • Bilirubin Acyl-b-D-glucuronide?(Mixture of Monoglucuronides)
    • 874448-90-5
    • Bilirubin Acyl-b-D-glucuronide_x000b_(Mixture of Monoglucuronides)
    • Inchi: 1S/C39H44N4O12/c1-7-20-19(6)36(50)43-27(20)14-25-17(4)22(9-11-30(44)45)28(41-25)15-29-23(18(5)24(40-29)13-26-16(3)21(8-2)37(51)42-26)10-12-31(46)54-39-34(49)32(47)33(48)35(55-39)38(52)53/h7-8,13-14,32-35,39-41,47-49H,1-2,9-12,15H2,3-6H3,(H,42,51)(H,43,50)(H,44,45)(H,52,53)/b26-13-,27-14-
    • InChI Key: MQRFWGRFUKAJAX-IFADSCNNSA-N
    • SMILES: O1C(C(=O)O)C(C(C(C1OC(CCC1C(C)=C(/C=C2/C(C)=C(C=C)C(N/2)=O)NC=1CC1=C(CCC(=O)O)C(C)=C(/C=C2/C(C=C)=C(C)C(N/2)=O)N1)=O)O)O)O

Computed Properties

  • Exact Mass: 760.29600
  • Monoisotopic Mass: 760.29557285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 15
  • Complexity: 1730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 261Ų

Experimental Properties

  • Density: 1.477
  • Boiling Point: 984.847°C at 760 mmHg
  • Flash Point: 549.416°C
  • Refractive Index: 1.668
  • PSA: 264.15000
  • LogP: 1.71490
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